N-[3-methoxy-4-(1-phenylethoxy)benzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3-methoxy-4-(1-phenylethoxy)phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C18H18N4O2/c1-14(16-6-4-3-5-7-16)24-17-9-8-15(10-18(17)23-2)11-21-22-12-19-20-13-22/h3-14H,1-2H3/b21-11+
• InChI Key: QMULWFYVCYUVBG-SRZZPIQSSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)OC2=C(C=C(C=C2)C=NN3C=NN=C3)OC
• Isomeric SMILES: CC(C1=CC=CC=C1)OC2=C(C=C(C=C2)/C=N/N3C=NN=C3)OC
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

“N-[3-methoxy-4-(1-phenylethoxy)benzylidene]-4H-1,2,4-triazol-4-amine” is a chemical compound that contains a total of 65 bonds, including 40 non-H bonds, 26 multiple bonds, 10 rotatable bonds, 3 double bonds, and 23 aromatic bonds. It also includes 1 five-membered ring, 3 six-membered rings, 1 secondary amide (aromatic), and 1 hydrazone.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives has been reported in the literature. These derivatives were prepared utilizing various starting materials and the structures of the newly synthesized compounds were established based on spectroscopic techniques like 1H NMR, mass, and IR data.

Molecular Structure Analysis

The molecular structure of this compound includes a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also contains a benzylidene group, which is a type of imine that has a double bond between a carbon and a nitrogen.

Chemical Reactions Analysis

While specific chemical reactions involving “N-[3-methoxy-4-(1-phenylethoxy)benzylidene]-4H-1,2,4-triazol-4-amine” are not available, similar 1,2,4-triazole derivatives have been synthesized and evaluated for their biological activities.

Physical And Chemical Properties Analysis

The compound “N-[3-methoxy-4-(1-phenylethoxy)benzylidene]-4H-1,2,4-triazol-4-amine” has a molecular weight of 242.2699. It contains a total of 65 bonds, including 40 non-H bonds, 26 multiple bonds, 10 rotatable bonds, 3 double bonds, and 23 aromatic bonds.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Given the interest in triazole derivatives in the field of medicinal chemistry, there may be potential for this compound to be developed into a therapeutic agent.